5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole

• IUPAC Name: 5-phenyl-12H-indolo[3,2-c]carbazole
• InChI: InChI=1S/C24H16N2/c1-2-8-16(9-3-1)26-21-13-7-5-11-19(21)23-22(26)15-14-18-17-10-4-6-12-20(17)25-24(18)23/h1-15,25H
• InChI Key: NIYSSWKVTXONEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C4=CC=CC=C42)C5=C(C=C3)C6=CC=CC=C6N5
• Molecular Formula: C24H16N2
• Molecular Weight: 332.4 g/mol
• CAS RN: 1247053-55-9

Description

5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole is a polycyclic compound with the molecular formula C24H16N2 and a molecular weight of 332.4. It is a solid substance that is white to light yellow in color.

Synthesis Analysis

The synthesis of this compound derivatives involves a subsequent cycloaddition reaction between indole and benzil, using para-toluenesulfonic acid as a catalyst. This process results in a nearly insoluble 6,7-diphenyl-5,12-dihydroindolo[3,2-a]carbazole core.

Molecular Structure Analysis

The InChI code for this compound is 1S/C24H16N2/c1-2-8-16(9-3-1)26-21-13-7-5-11-19(21)23-22(26)15-14-18-17-10-4-6-12-20(17)25-24(18)23/h1-15,25H. The structure comprises two carbazole parts sharing a fused aromatic ring in its scaffold.

Physical And Chemical Properties Analysis

This compound is a solid substance that is white to light yellow in color. The compound is extremely soluble in water.

Scientific Research Applications

• Ligand Efficiency for Receptors 5,11-Dihydroindolo[3,2-b]carbazole derivatives, such as 5,11-dihydroindolo[3,2-b]carbazole-6,12-dicarbaldehyde, have been identified as extremely efficient ligands for the TCDD (Ah) receptor (Tholander & Bergman, 1999).

• Chromogenic-Sensing Applications Novel indolo[3,2-b]carbazole derivatives, including a chromogenic-sensing 5,12-dihydroindolo[3,2-b]carbazole, have been synthesized, indicating potential applications in sensing technologies (Gu et al., 2008).

• Electrochemical and Optical Properties The synthesis of 5,12-dihydroindolo[3,2-a]carbazole derivatives has led to the exploration of their basic optical and electrochemical properties, indicating potential applications in electronic and photonic devices (Kazin et al., 2019).

• Photoinitiators for Antibacterial Hydrogels Two novel carbazole derivatives based on 5,12-dihydroindolo[3,2-a]carbazole have been synthesized and used as efficient water-soluble photoinitiators in the preparation of antibacterial hydrogels (Chen et al., 2023).

• Synthesis of Copolyarylenes Novel indolo[3,2-b]carbazole-based copolyarylenes have been synthesized, with a focus on their molecular structure, thermal properties, and electrochemical properties, suggesting their utility in materials science (Negru & Grigoras, 2019).

• Semiconductor Films in Transistor Devices The introduction of donor moieties into the π-conjugated diindolo[3,2-a:3′,2′-c]carbazole system has been explored, with these materials showing potential as organic active layers in transistor devices due to their good solubility and excellent air stability (Cuadrado et al., 2018).

• TADF Device Applications Novel thermally activated delayed fluorescence (TADF) emitters based on a triphenyl-substituted indolocarbazole have been synthesized, showing promise for use in TADF devices due to their photophysical and electrochemical properties (Maeng et al., 2020).

Safety and Hazards

The compound is associated with certain hazards. It can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if eye irritation persists.

Future Directions

5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole derivatives have shown potential in the preparation of 3D antibacterial hydrogels. They are especially efficient water-soluble photoinitiators when used in conjunction with co-initiators. The resulting hydrogels display antibacterial activity against Escherichia coli.